Cas no 1806907-48-1 (4-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1806907-48-1
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4915198
• Update Time: 2025-06-12

4-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-3-1-5(13)12-4(2-9)6(3)7(10)11/h1,7H,2H2,(H,12,13)
• InChI Key： SRFDQNTULOXLIK-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC(CCl)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine

Research Briefing on 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine (CAS: 1806907-48-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine (CAS: 1806907-48-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and agrochemical research. This heterocyclic scaffold exhibits unique reactivity due to the presence of multiple functional groups, including bromo, chloromethyl, difluoromethyl, and hydroxyl substituents, making it a versatile building block for drug discovery and development.

Recent studies have highlighted the potential of this compound in the design of kinase inhibitors and antimicrobial agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the synthesis of pyridine-based EGFR inhibitors, showing promising activity against resistant mutations. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and bioavailability of the resulting compounds.

In synthetic methodology development, researchers have reported innovative approaches to further functionalize this scaffold. A team at the University of Tokyo developed a palladium-catalyzed cross-coupling strategy that maintains the integrity of the sensitive chloromethyl group while allowing for diversification at the 4-bromo position. This advancement (published in ACS Catalysis, 2024) significantly expands the synthetic utility of 1806907-48-1 for structure-activity relationship studies.

From a pharmaceutical formulation perspective, the crystalline form of 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine has been characterized by X-ray diffraction, revealing interesting hydrogen bonding patterns that may influence its solubility and stability profile. These findings were reported in a recent Crystal Growth & Design article (2024), providing valuable insights for process chemistry optimization.

Ongoing research is exploring the compound's potential in PROTAC (proteolysis targeting chimera) development, where its structural features may facilitate linker attachment while maintaining favorable physicochemical properties. Preliminary results from a collaboration between academic and industry researchers suggest that derivatives of this scaffold show improved cellular permeability compared to traditional pyridine-based linkers.

In the agrochemical sector, patents filed in 2023-2024 indicate growing interest in using this compound as a precursor for novel fungicides. The difluoromethylpyridine moiety appears to confer enhanced binding to fungal cytochrome P450 enzymes, while the chloromethyl group allows for further structural optimization to improve environmental safety profiles.

As research progresses, safety and toxicological evaluations of 1806907-48-1 and its derivatives are being conducted to support potential clinical development. Recent in vitro studies suggest that proper handling procedures are essential due to the reactivity of the chloromethyl group, though the compound itself shows favorable preliminary toxicity profiles in standard assays.